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Compound of Interest

Compound Name: isotridecanoyl-CoA

Cat. No.: B15598260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of isotridecanoyl-CoA. As a specific Safety Data Sheet (SDS) for isotridecanoyl-CoA is not

readily available, this guidance is based on the general properties of long-chain fatty acyl-

CoAs, thioesters, and safety data for structurally related compounds. These procedures are

intended to supplement, not replace, your institution's standard safety protocols and a thorough

risk assessment for your specific experimental conditions.

Hazard Identification and Risk Assessment
Isotridecanoyl-CoA is a long-chain fatty acyl-coenzyme A thioester. While specific toxicity data

is unavailable, related compounds and the chemical class suggest the following potential

hazards:

Skin Irritation: Structurally similar compounds, such as isotridecan-1-ol, are known to cause

skin irritation[1][2].

Reactivity: Acyl-CoA thioesters are known to be chemically reactive intermediates. They can

undergo transacylation reactions with biological nucleophiles, leading to covalent binding

with proteins, which is a potential mechanism for toxicity[2][3].

Aquatic Toxicity: Related compounds exhibit high toxicity to aquatic life[1][2]. Therefore,

release into the environment must be avoided.
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A comprehensive risk assessment should be conducted before beginning any work with this

compound.

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling isotridecanoyl-CoA to minimize

exposure.

PPE Category Specification Rationale

Hand Protection Nitrile gloves

Protects against skin contact

and potential irritation. For

prolonged or splash contact,

consider double-gloving.

Eye Protection
Safety glasses with side

shields or safety goggles

Protects eyes from potential

splashes.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory
Not generally required for

small quantities

Work in a well-ventilated area

or a chemical fume hood to

avoid inhalation of any

potential aerosols.

Operational Plan: Step-by-Step Handling Procedures
This section outlines the procedural steps for the safe handling of isotridecanoyl-CoA from

receipt to use in experiments.

3.1. Receiving and Inspection

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the product label matches the order information.

Wear appropriate PPE during inspection.
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3.2. Storage

Temperature: Store in a cool, dry, and well-ventilated area. Refer to the manufacturer's

instructions for the optimal storage temperature, which is typically -20°C or below for long-

chain acyl-CoAs to maintain stability.

Incompatibilities: Keep away from strong oxidizing agents and reactive nucleophiles.

Container: Ensure the container is tightly sealed to prevent degradation and contamination.

3.3. Preparation for Use

Equilibrate the container to room temperature before opening to prevent condensation of

moisture, which can lead to hydrolysis.

Handle the compound in a designated area, such as a chemical fume hood, to minimize

exposure and prevent the spread of contamination.

Use calibrated equipment for weighing and dispensing to ensure accuracy and minimize

waste.

3.4. Experimental Use

Always wear the recommended PPE.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure laboratory safety.

4.1. Waste Segregation

All materials contaminated with isotridecanoyl-CoA, including gloves, pipette tips, and

empty containers, should be considered chemical waste.
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Segregate this waste from general laboratory trash.

4.2. Waste Collection

Collect all solid and liquid waste in appropriately labeled, sealed, and leak-proof containers.

The waste container label should clearly state "Hazardous Chemical Waste" and list the

contents.

4.3. Disposal Route

Dispose of the chemical waste through your institution's hazardous waste management

program.

Do not pour isotridecanoyl-CoA solutions down the drain, as related compounds are very

toxic to aquatic life[1][2].

Emergency Procedures
5.1. Spills

Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical

absorbent pads). Collect the contaminated material in a sealed container for hazardous

waste disposal. Clean the spill area with an appropriate solvent and then soap and water.

Large Spills: Evacuate the area and alert your institution's emergency response team.

5.2. Personal Exposure

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.
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Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling and disposal of

isotridecanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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